BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: 5-bromospiro[1H-
indole-3,1'-cyclohexane]-2-one

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

5'-Bromospiro[cyclohexane-1,3'-
Compound Name:
indolin]-2'-one

CAS No.: 304468-42-6

Cat. No.: B1279457

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one is a spiro-fused heterocyclic compound
belonging to the indolinone class. While the broader family of spiro-indolinones has garnered
significant interest in medicinal chemistry for their diverse biological activities, a comprehensive
review of the scientific literature reveals a notable absence of dedicated research on this
specific molecule. This guide addresses the current knowledge gap by summarizing the
available information, which is primarily limited to its chemical identity and commercial
availability, and contextualizes its potential within the broader landscape of related spiro-
indolinone research. Due to the lack of published studies, this document cannot provide
guantitative biological data, detailed experimental protocols, or established signaling pathways
directly associated with 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one. Instead, it will draw
upon research into analogous structures to provide a prospective outlook.

Chemical Identity and Properties
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5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one is characterized by an indolinone core fused
to a cyclohexane ring at the C3 position via a spirocyclic junction, with a bromine atom
substituted at the 5-position of the indole ring.

Property Value Source

5-bromospiro[1H-indole-3,1'-

UPAC Name cyclohexane]-2-one

CAS Number 304468-42-6 [1]
Molecular Formula C13H14BrNO [1]
Molecular Weight 280.16 g/mol

Appearance White powder (typical) [2]
Purity Commonly available at 298% [1]

Synthesis

While a specific, detailed experimental protocol for the synthesis of 5-bromospiro[1H-indole-
3,1'-cyclohexane]-2-one is not available in the peer-reviewed literature, the general synthesis of
spiro-oxindole derivatives is well-documented. A plausible synthetic approach could involve a
multi-component reaction, a common strategy for generating molecular diversity in drug
discovery. For instance, a potential pathway could be a [3+2] cycloaddition reaction between an
azomethine ylide, generated in situ from 5-bromoisatin and an amino acid, and a suitable
dipolarophile.

A generalized workflow for such a synthesis is depicted below. Please note this is a
hypothetical pathway and would require experimental validation.
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Caption: Hypothetical synthetic workflow for 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one.

Potential Biological Activity: An Extrapolation from

Related Compounds

The spiro-oxindole scaffold is recognized as a "privileged structure™ in medicinal chemistry due

to its recurrence in a multitude of biologically active compounds. Research on structurally

similar molecules suggests that 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one could exhibit

a range of pharmacological activities.

Anticancer Potential

Numerous spiro-indolinone derivatives have been investigated for their anticancer properties.

For example, some compounds have shown inhibitory activity against the MDM2-p53 protein-
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protein interaction, a critical pathway in cancer development. While no specific data exists for
the title compound, the general structural motif is promising for this therapeutic area.

Antimicrobial Activity

The indole nucleus is a common feature in many antimicrobial agents. The incorporation of a
spirocyclic system and a halogen atom, such as bromine, could potentially enhance
antimicrobial efficacy. Studies on other bromo-substituted indole derivatives have demonstrated
potent activity against various bacterial strains.

The logical relationship for exploring the potential of this compound is outlined below.

Spiro-oxindole Scaffold
5-Bromo Substitution
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Caption: Logical framework for investigating the biological potential of the target molecule.

Future Directions and Research Opportunities

The absence of dedicated research on 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one
presents a clear opportunity for novel investigations. Key areas for future research include:

Development and optimization of a synthetic protocol.

In vitro screening against a panel of cancer cell lines.

Evaluation of antimicrobial activity against pathogenic bacteria and fungi.

Investigation of its mechanism of action through target identification studies.

Exploration of its pharmacokinetic and pharmacodynamic properties.
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Conclusion

5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one remains an understudied molecule within the
promising class of spiro-indolinones. While its commercial availability suggests potential utility
as a building block in synthetic chemistry, its biological profile is currently undefined. Based on
the activities of structurally related compounds, it represents a valid candidate for screening in
anticancer and antimicrobial drug discovery programs. Further research is imperative to
elucidate the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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